Cas no 898783-74-9 (8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile)

8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile is a fluorinated organic compound featuring a carbonyl group and a nitrile functionality within an eight-carbon chain. The presence of the trifluoromethylphenyl moiety enhances its electron-withdrawing properties, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals and agrochemicals. Its structural versatility allows for further functionalization, enabling applications in cross-coupling reactions, nucleophilic additions, and cyclization processes. The compound’s stability under various reaction conditions and compatibility with multiple synthetic pathways make it a useful building block for researchers developing novel bioactive molecules or advanced materials.
8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile structure
898783-74-9 structure
Product Name:8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile
CAS No:898783-74-9
MF:C15H16F3NO
MW:283.288854598999
MDL:MFCD02260657
CID:994274
PubChem ID:24723881
Update Time:2025-09-27

8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile Chemical and Physical Properties

Names and Identifiers

    • 8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile
    • 8-oxo-8-[4-(trifluoromethyl)phenyl]octanenitrile
    • MFCD02260657
    • 898783-74-9
    • AKOS016019563
    • DTXSID80642280
    • MS-21241
    • MDL： MFCD02260657
    • Inchi： 1S/C15H16F3NO/c16-15(17,18)13-9-7-12(8-10-13)14(20)6-4-2-1-3-5-11-19/h7-10H,1-6H2
    • InChI Key： DAFXTBXSBIZTRX-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(=CC=1)C(CCCCCCC#N)=O)(F)F

Computed Properties

  • Exact Mass: 283.11800
  • Monoisotopic Mass: 283.11839862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 40.9

Experimental Properties

  • PSA: 40.86000
  • LogP: 4.75228

8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB363779-1 g
8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile; 97%
 898783-74-9
1g
 €675.10 2022-06-10
abcr
AB363779-2 g
8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile; 97%
 898783-74-9
2g
 €1,039.20 2022-06-10
Fluorochem
203731-1g
8-oxo-8-(4-trifluoromethylphenyl)octanenitrile
 898783-74-9 97%
1g
 ￡424.00 2022-03-01
Fluorochem
203731-2g
8-oxo-8-(4-trifluoromethylphenyl)octanenitrile
 898783-74-9 97%
2g
 ￡672.00 2022-03-01
Fluorochem
203731-5g
8-oxo-8-(4-trifluoromethylphenyl)octanenitrile
 898783-74-9 97%
5g
 ￡1447.00 2022-03-01
abcr
AB363779-1g
8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile, 97%; .
 898783-74-9 97%
1g
 €747.30 2025-04-15
abcr
AB363779-2g
8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile, 97%; .
 898783-74-9 97%
2g
 €1138.80 2025-04-15
abcr
AB363779-5g
8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile, 97%; .
 898783-74-9 97%
5g
 €2353.30 2025-04-15
Key Organics Ltd
MS-21241-1G
8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile
 898783-74-9 >95%
1g
 £468.00 2025-02-09
Key Organics Ltd
MS-21241-5G
8-Oxo-8-(4-trifluoromethylphenyl)octanenitrile
 898783-74-9 >95%
5g
 £1415.00 2025-02-09

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